Cas no 96-35-5 (Methyl glycolate)

Methyl 2-hydroxyacetate, also known as methyl glycolate, is a colorless liquid used in organic synthesis as a high-grade clean solvent

Methyl glycolate structure

Product Name:Methyl glycolate

CAS No:96-35-5

Molecular Formula:C₃H₆O₃

Molecular Weight:90.0779414176941

MDL:MFCD00004667

CID:34854

PubChem ID:24859497

Methyl glycolate Properties

Names and Identifiers

- Methyl 2-hydroxyacetate
- GLYCOLIC ACID METHYL ESTER
- HYDROXYACETIC ACID METHYL ESTER
- METHYL HYDROXYACETATE
- Aceticacid,hydroxy-,methylester
- hydroxy-aceticacimethylester
- Methyl ester of hydroxyacetic acid
- 2-hydroxyethanoate
- 2-Hydroxyacetic acid methyl ester
- Glycolic acid methyl
- Hydroxyacetic acid methyl
- Methyl glycolate
- Acetic acid, hydroxy-, methyl ester
- Glycolic acid, methyl ester
- Acetic acid, 2-hydroxy-, methyl ester
- Methyl glycolate, 98%
- GSJFXBNYJCXDGI-UHFFFAOYSA-N
- 7G7R729EJ0
- methyl2-hydroxyethanoate
- Methyl 2-hydroxyethanoate
- KSC487I2T
- hydroxy-acetic acid methyl ester
- Acetic acid, hydroxy-, methyl ester (9CI)
- Glycolic acid, methyl ester (6CI, 7CI, 8CI)
- Hydroxyacetic acid methyl ester
- Methyl hydroxyacetate
- NSC 27786
- methyl2-hydroxyacetate
- CS-W004068
- UNII-7G7R729EJ0
- AKOS005716966
- F0001-2294
- Acetic acid, 2hydroxy, methyl ester
- Glycolic acid, methyl ester (8CI)
- STR00937
- W-100143
- DTXCID4048981
- NSC-27786
- 124238-96-6
- STL141090
- 2-hydroxyacetic acid methyl ester
- SY003097
- NS00020244
- MFCD00004667
- BP-13422
- NSC27786
- DTXSID3059131
- G0199
- BBL009725
- SB83763
- DB-001049
- Q27894348
- methyl 2-hydroxyacetate
- Acetic acid, hydroxy, methyl ester
- EINECS 202-502-7
- EN300-42324
- 96-35-5
- +Expand
- MDL： MFCD00004667
- InChIKey： GSJFXBNYJCXDGI-UHFFFAOYSA-N
- Inchi： 1S/C3H6O3/c1-6-3(5)2-4/h4H,2H2,1H3
- SMILES： O=C(CO)OC
- BRN： 1699571

Computed Properties

Exact Mass: 90.03170
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 90.032
Heavy Atom Count: 6
Complexity: 50
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 46.5

Experimental Properties

LogP: -0.84830
PSA: 46.53000
Refractive Index: n20/D 1.417(lit.)
Water Partition Coefficient: Miscible with water.
Boiling Point: 149-151 °C(lit.)
Melting Point: 149-151 ºC
Vapor Pressure: 17 mmHg ( 52 °C)
Flash Point: Fahrenheit: 152.6 ° f
Celsius: 67 ° c
Color/Form: Colorless liquid.
Solubility: Not determined
Density: 1.167 g/mL at 25 °C(lit.)

Methyl glycolate Security Information

WGK Germany：3
Safety Instruction： S23-S24/25
Packing Group：I; II; III
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H227
Warning Statement： P210-P280-P403+P235-P501
Prompt：warning
Storage Condition：Sealed in dry,2-8°C
Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
Signal Word：None
TSCA：Yes

Methyl glycolate Customs Data

Customs Data：

China Customs Code:
2918199090

Overview:

HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Methyl glycolate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB46567-1g	Methyl glycolate	96-35-5	95%	1g	$4.00	2024-07-18
Aaron	AR0035XV-5g	Methyl 2-hydroxyacetate	96-35-5	95%	5g	$3.00	2024-07-18
Apollo Scientific	OR21875-25g	Methyl glycolate	96-35-5	98%	25g	£10.00	2023-08-31
ChemScence	CS-W004068-500g	Methyl 2-hydroxyacetate	96-35-5	99.54%	500g	$77.0	2022-04-26
Crysdot LLC	CD13000338-500g	Methyl 2-hydroxyacetate	96-35-5	98%	500g	$135	2024-07-18
Enamine	EN300-42324-0.05g	methyl 2-hydroxyacetate	96-35-5	93%	0.05g	$19.0	2023-05-03
eNovation Chemicals LLC	D780958-500g	Methyl Glycolate	96-35-5	98%	500g	$115	2022-09-07
Fluorochem	227696-5g	Methyl 2-hydroxyacetate	96-35-5	95%	5g	￡12.00	2022-02-28
Life Chemicals	F0001-2294-0.25g	Methyl Glycolate	96-35-5	95%+	0.25g	$18.0	2023-09-07
TRC	H739900-5g	2-Hydroxyacetic Acid Methyl Ester	96-35-5		5g	$ 127.00	2023-09-07

Methyl glycolate Synthesis

Synthetic Circuit 1

9002-81-7

630-08-0

67-56-1

96-35-5

Reaction Conditions

1.1 Catalysts: Trifluoromethanesulfonic acid Solvents: Sulfolane ; 0.3 h, 30 kPa, 100 °C
1.2 5 h, reflux

Reference

: Carbonylation of formaldehyde, catalysts, intermediates and production of ethylene glycol

, World Intellectual Property Organization, , ,

Synthetic Circuit 2

31600-43-8

96-35-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Tetrahydrofuran

Reference

: Highly enantiopure (tert-butyldiphenylsilyloxymethyl)oxiranes from barium carbonate

Ekhato, I. Victor; Palazzolo, Mark, Synthetic Communications, 1998, 28(20), 3727-3741

Synthetic Circuit 3

553-90-2

96-35-5

Reaction Conditions

1.1 Reagents: Sodium methoxide , Hydrogen Catalysts: (OC-6-32)-Dichloro[[N1(R),N2(R)]-N1,N2-diethyl-1,2-ethanediamine-κN1,κN2][2-(dip… Solvents: p-Xylene , Tetrahydrofuran ; 5 °C; 10 bar, 5 °C → 100 °C; 1.5 h, 100 °C

Reference

: Preparation method of metal complex catalyst for preparation of alcohol by catalytic hydrogenation of carbonyl derivative

, China, , ,

Synthetic Circuit 4

630-08-0

110-88-3

96-35-5

Reaction Conditions

1.1 Reagents: Water Catalysts: 1-Butyl-3-methylimidazolium trifluoromethanesulfonate Solvents: Sulfolane ; 8 h, 5 MPa, 170 °C

Reference

: Broensted Acidic Ionic Liquids as Efficient and Recyclable Catalysts for the Carbonylation of Formaldehyde

Song, He-Yuan; Li, Zhen; Chen, Jing; Xia, Chung-U., Catalysis Letters, 2012, 142(1), 81-86

Synthetic Circuit 5

553-90-2

96-35-5

Reaction Conditions

1.1 Reagents: Sodium methoxide , Hydrogen Catalysts: (OC-6-32)-Dichloro[[N1(R),N2(R)]-N1,N2-diethyl-1,2-ethanediamine-κN1,κN2][2-(dip… Solvents: Tetrahydrofuran ; 1.5 h, 50 bar, 100 °C

Reference

: Ruthenium complexes with N-functionalized secondary amino ligands: a new class of catalysts toward efficient hydrogenation of esters

Fang, Xiaolong; Li, Bin; Zheng, Jianwei; Wang, Xiaoping; Zhu, Hongping; et al, Dalton Transactions, 2019, 48(7), 2290-2294

Synthetic Circuit 6

630-08-0

50-00-0

67-56-1

96-35-5

Reaction Conditions

1.1 Catalysts: Methanesulfonic acid , 1,3,5-Trioxane , Phosphoric acid Solvents: Benzene , Dichloromethane , 1,3-Dioxolane ; 2 - 4 h, 7.2 MPa, 150 °C; 0.5 - 1 h, 7.2 MPa, 150 °C
1.2 24 h, 1.2 MPa, 190 °C

Reference

: Method for preparing glycolic acid or glycolate from formaldehyde and carbon monoxide

, China, , ,

Synthetic Circuit 7

79-14-1

67-56-1

96-35-5

Reaction Conditions

1.1 Reagents: Amberlyst 15 Solvents: Methanol

Reference

: A convenient and mild procedure for the preparation of hydroxy esters from lactones and hydroxy acids

Anand, R. C.; Selvapalam, N., Synthetic Communications, 1994, 24(19), 2743-7

Synthetic Circuit 8

146351-72-6

96-35-5

Reaction Conditions

1.1 Reagents: Formic acid Solvents: Acetonitrile , Water ; 0.5 - 12 h, rt
1.2 Reagents: Sodium hydroxide

Reference

: Selective Protection of Secondary Alcohols by Using Formic Acid as a Mild and Efficient Deprotection Reagent for Primary tert -Butyldimethylsilyl Ethers

Sapkota, Krishna; Huang, Faqing, Synlett, 2019, 30(16), 1895-1898

Synthetic Circuit 9

79-14-1

64-17-5

96-35-5

Reaction Conditions

1.1 85 - 90 °C

Reference

: Method for synthesizing glycolate through reactive rectification using solid acid catalyst

, China, , ,

Synthetic Circuit 10

553-90-2

96-35-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Silver ; 4 h, 3 MPa, 300 °C; 300 °C → 200 °C
1.2 Solvents: Methanol

Reference

: Effect of Ti on Ag catalyst supported on spherical fibrous silica for partial hydrogenation of dimethyl oxalate

Ouyang, Mengyao; Wang, Jian; Peng, Bo; Zhao, Yujun; Wang, Shengping ; et al, Applied Surface Science, 2019, 466, 592-600

Synthetic Circuit 11

79-14-1

67-56-1

96-35-5

Reaction Conditions

1.1 2 h, 80 °C

Reference

: Novel Functional Ionic Liquids as Metal-Free, Efficient and Recyclable Catalysts for the Carbonylation of Formaldehyde

Song, Heyuan; Jing, Fuxiang; Jin, Ronghua; Li, Zhen; Chen, Jing, Catalysis Letters, 2014, 144(4), 711-716

Synthetic Circuit 12

553-90-2

96-35-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Silver , Silica Solvents: Methanol ; 12 h, 2.5 MPa, 493 K

Reference

: High activity and selectivity of Ag/SiO2 catalyst for hydrogenation of dimethyl oxalate

Yin, An-Yuan; Guo, Xiao-Yang; Dai, Wei-Lin; Fan, Kang-Nian, Chemical Communications (Cambridge, 2010, 46(24), 4348-4350

Synthetic Circuit 13

553-90-2

96-35-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Silver , Silica , Titania ; rt → 250 °C; 2 h, 250 °C
1.2 Reagents: Dimethyl carbonate , Hydrogen ; 3 MPa, 240 °C

Reference

: Method for preparation of glycolate

, China, , ,

Synthetic Circuit 14

630-08-0

50-00-0

67-56-1

96-35-5

Reaction Conditions

1.1 Reagents: Water Catalysts: 12-Tungstophosphoric acid Solvents: Sulfolane ; 4 h, 4.0 MPa, 120 °C
1.2 2 h, 70 °C

Reference

: Highly effective synthesis of methyl glycolate with heteropolyacids as catalysts

Sun, Ying; Wang, Hua; Shen, Jianghan; Liu, Hongchao; Liu, Zhongmin, Catalysis Communications, 2009, 10(5), 678-681

Synthetic Circuit 15

553-90-2

96-35-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Silver , Boron ; 4 h, 300 °C; 300 °C → rt
1.2 Reagents: Hydrogen Solvents: Methanol ; 1.5 MPa, 220 °C

Reference

: Selective Hydrogenation of Dimethyl Oxalate to Methyl Glycolate over Boron-Modified Ag/SiO2 Catalysts

Cheng, Shuai; Meng, Tao ; Mao, Dongsen; Guo, Xiaoming ; Yu, Jun, ACS Omega, 2022, 7(45), 41224-41235

Synthetic Circuit 16

553-90-2

96-35-5

107-21-1

Reaction Conditions

1.1 Reagents: Sodium methoxide , Hydrogen Catalysts: (OC-6-15)-Dichloro[2-(diphenylphosphino-κP)benzenamine-κN][2-(diphenylphosphino-… Solvents: Toluene ; 50 bar, 5 °C → 100 °C; 4 h, 100 °C

Reference

: Metal complex coordinated with two different structural phosphineamine ligands for hydrogenation of alcohols from industrial catalytic esters, and its preparation method

, China, , ,

Synthetic Circuit 17

553-90-2

96-35-5

107-21-1

Reaction Conditions

1.1 Reagents: Hydrogen , Zinc Catalysts: Tris(acetylacetonato)ruthenium , Bis[2-(diphenylphosphino)ethyl]methylphosphine Solvents: Methanol ; 16 h, 80 bar, 120 °C

Reference

: Suitable ligands for homogeneous ruthenium-catalyzed hydrogenolysis of esters

van Engelen, Marcel Chr.; Teunissen, Herman T.; de Vries, Johannes G.; Elsevier, Cornelis J., Journal of Molecular Catalysis A: Chemical, 2003, 206(1-2), 185-192

Synthetic Circuit 18

79-14-1

67-56-1

96-35-5

Reaction Conditions

1.1 Solvents: Benzene ; 22 h, reflux

Reference

: Method for synthesis of glycolate

, China, , ,

Synthetic Circuit 19

107-22-2

67-56-1

96-35-5

Reaction Conditions

1.1 Catalysts: Tin ; 6 h, 363 K

Reference

: Continuous process for glyoxal valorisation using tailored Lewis-acid zeolite catalysts

Dapsens, Pierre Y.; Mondelli, Cecilia; Kusema, Bright T.; Verel, Rene; Perez-Ramirez, Javier, Green Chemistry, 2014, 16(3), 1176-1186

Synthetic Circuit 20

79-14-1

67-56-1

96-35-5

Reaction Conditions

1.1 Catalysts: Boric acid (H3BO3) Solvents: Methanol ; 18 h, rt

Reference

: Boric acid-catalyzed chemoselective esterification of α-hydroxycarboxylic acids

Houston, Todd A.; Wilkinson, Brendan L.; Blanchfield, Joanne T., Organic Letters, 2004, 6(5), 679-681

Synthetic Circuit 21

553-90-2

96-35-5

64-17-5

107-21-1

Reaction Conditions

1.1C:Cu

Reference

: Superior silicon-free Cu catalyst for dimethyl oxalate hydrogenation: Exploring interaction between Cu and pyridinic-N-rich ultrathin carbon

By Ai, Peipei et al, Chemical Engineering Science, 2023, 281, 119187

Methyl glycolate Raw materials

Methyl glycolate Preparation Products

Methyl glycolate Suppliers

Shanghai Hansi Chemical Industry Co., Ltd.

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HU BEI HONG XIN RUI YU JING XI HUA GONG Co., Ltd.

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7. The origin of the longer wavelength emission in 2-(4-fluorophenylamino)-5-(2,4-dihydroxybenzeno)-1,3,4-thiadiazole and its analogue 2-phenylamino-5-(2-hydroxybenzono)-1,3,4-thiadiazole†‡

Ila,Reshmi Dani,Surya Pratap Verma,G. Krishnamoorthy Photochem. Photobiol. Sci., 2020,19, 844-853
8. Inside front cover

Chem. Commun., 2020,56, 5070-5070
9. Demethoxycarbonylation on thermolysis of dimethyl halogenomalonates

J. Chem. Soc. D, 1970, 1156-1157
10. A colorimetric and near -infrared ratiometric fluorescent probe for the determination of endogenous tyrosinase activity based on cyanine aggregation†

Peng Zhang,Shasha Li,Caixia Fu,Qian Zhang,Yuzhe Xiao,Caifeng Ding Analyst, 2019,144, 5472-5478

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

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Suzhou Senfeida Chemical Co., Ltd

(CAS:96-35-5)Methyl glycolate

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Cas no 96-35-5 (Methyl glycolate)

Methyl glycolate Properties

Names and Identifiers

Computed Properties

Experimental Properties

Methyl glycolate Security Information

Methyl glycolate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Methyl glycolate Price

Methyl glycolate Synthesis

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Synthetic Circuit 21

Methyl glycolate Raw materials

Methyl glycolate Preparation Products

Methyl glycolate Suppliers

Methyl glycolate Related Literature

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